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Compound of Interest

Compound Name: 25-Hydroxycholesterol-d6

Cat. No.: B568851

For researchers, scientists, and drug development professionals, the safe and effective
handling of 25-Hydroxycholesterol-d6 is paramount. This guide provides immediate, essential
information on safety protocols, personal protective equipment (PPE), and operational and
disposal plans to ensure laboratory safety and experimental integrity.

Chemical Identifier:
e Name: 25-Hydroxycholesterol-d6

e Synonyms: Cholest-5-ene-3[3,25-diol-d6, 26,26,26,27,27,27-hexadeuterocholest-5-ene-
3pB,25-diol

« CAS Number: 88247-69-2[1]

Hazard Identification and Safety Precautions

25-Hydroxycholesterol-d6 is classified with several health hazards, necessitating careful
handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification:[1][2][3]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation
» o H373: May cause damage to
Specific Target Organ Toxicity -
2 organs through prolonged or

Repeated Exposure

repeated exposure

Signal Word: Warning[1]

Hazard Pictograms:[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The recommended level of

protection is based on standard laboratory practices for handling hazardous chemical

compounds.[4]
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PPE Category Item Specification Purpose
) o Disposable, powder- Prevents skin contact.
Hand Protection Nitrile Gloves
free. [5]

Protects skin and
) Standard, long- )
Body Protection Laboratory Coat personal clothing from
sleeved. o
contamination.

) ANSI 787.1 certified Protects eyes from
) Safety Glasses with ) )
Eye Protection ) ] or equivalent (EN splashes or airborne
Side Shields )
166). particles.

Use in a chemical o )
_ _ , Required if there is a
) ) Not generally required  fume hood if creating ) ] )
Respiratory Protection N ) risk of inhaling dust or
for small quantities. aerosols or handling
aerosols.
the powder.

Operational Plan: Step-by-Step Handling & Disposal

A systematic approach to handling and disposal is crucial for safety and to maintain the
integrity of the compound.

Preparation & Handling:

» Engineering Controls: Always handle 25-Hydroxycholesterol-d6 in a well-ventilated area. A
chemical fume hood is strongly recommended, especially when working with the solid,
powdered form to minimize inhalation risk.

o Reconstitution: If reconstituting the lyophilized powder, do so carefully to avoid creating
aerosols. Slowly add the appropriate solvent (e.g., DMF, DMSO, Ethanol) to the vial.[6]

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.

Storage:

o Temperature: Store at -20°C for long-term stability.[7]
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o Container: Keep the container tightly sealed in a dry and well-ventilated place.[8]

e Incompatibilities: Avoid strong oxidizing agents.

Accidental Release Measures:

e Personal Precautions: In case of a spill, wear appropriate PPE. Avoid dust formation and
breathing vapors, mist, or gas.[8]

o Cleaning Up: For small spills, sweep up the solid material, taking care not to create dust, and
place it in a suitable, closed container for disposal.[8]

e Environmental Precautions: Do not let the product enter drains or waterways.[1]

First Aid Measures:

 If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician.

¢ In Case of Eye Contact: Rinse opened eyes for several minutes under running water. If
symptoms persist, consult a doctor.[2]

o |f Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and call a doctor immediately.[2]

Disposal Plan:

o Waste Classification: Dispose of 25-Hydroxycholesterol-d6 and any contaminated
materials as hazardous waste.

» Disposal Method: Disposal must be in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose
of this material.
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o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling 25-Hydroxycholesterol-
d6, incorporating essential safety checkpoints.
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Handling Workflow for 25-Hydroxycholesterol-d6
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Proceed to Handling

Handlin
Y g
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\
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(in fume hood)

\
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(slowly to avoid aerosols)

\

Perform Experiment
A3

\
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\

\

Cleanup & Disposal

Spill or
Exposure

Decontaminate Workspace

Segregate Waste: Execute Spill/Exposure Protocol:
- Solid Waste - Evacuate if necessary
- Liquid Waste - Administer First Aid
- Sharps - Report Incident

J

Dispose of Waste in
Labeled Hazardous Waste Containers

\
Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of 25-Hydroxycholesterol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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